Cas no 1448064-45-6 (3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea)

3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea structure
1448064-45-6 structure
Product Name:3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea
CAS No:1448064-45-6
MF:C18H24N6O
MW:340.422762870789
CID:5920003
PubChem ID:71807372
Update Time:2024-01-13

3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

    • 3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea
    • 3-[4,6-DIMETHYL-2-(4-METHYLPIPERAZIN-1-YL)PYRIMIDIN-5-YL]-1-PHENYLUREA
    • 1-[4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]-3-phenylurea
    • 1448064-45-6
    • AKOS024560686
    • F6438-0370
    • 1-(4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-3-phenylurea
    • Inchi: 1S/C18H24N6O/c1-13-16(22-18(25)21-15-7-5-4-6-8-15)14(2)20-17(19-13)24-11-9-23(3)10-12-24/h4-8H,9-12H2,1-3H3,(H2,21,22,25)
    • InChI Key: JWWMLGWMEGTKOJ-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)NC1C(C)=NC(=NC=1C)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 340.20115941g/mol
  • Monoisotopic Mass: 340.20115941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.4Ų

3-4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-1-phenylurea Pricemore >>

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